Cas no 62856-30-8 (Ethanone, 2-(4-bromophenyl)-1-(4-dodecylphenyl)-)

Ethanone, 2-(4-bromophenyl)-1-(4-dodecylphenyl)- structure
62856-30-8 structure
Product Name:Ethanone, 2-(4-bromophenyl)-1-(4-dodecylphenyl)-
CAS No:62856-30-8
MF:C26H35BrO
MW:443.459507226944
CID:429826
PubChem ID:71382215
Update Time:2025-04-19

Ethanone, 2-(4-bromophenyl)-1-(4-dodecylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-(4-bromophenyl)-1-(4-dodecylphenyl)-
    • 2-(4-bromophenyl)-1-(4-dodecylphenyl)ethanone
    • DTXSID80804609
    • 2-(4-Bromophenyl)-1-(4-dodecylphenyl)ethan-1-one
    • 62856-30-8
    • Inchi: 1S/C26H35BrO/c1-2-3-4-5-6-7-8-9-10-11-12-22-13-17-24(18-14-22)26(28)21-23-15-19-25(27)20-16-23/h13-20H,2-12,21H2,1H3
    • InChI Key: YGQFSOKKENQPGA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC(C1C=CC(=CC=1)CCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 442.18725
  • Monoisotopic Mass: 442.18713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 14
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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